Cas no 1252491-46-5 (N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide)

• Product Name: N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide
• CAS No: 1252491-46-5
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 6325791
• PubChem ID: 51117075
• Update Time: 2025-05-21

N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z441401124
• EN300-26688791
• AKOS034338769
• N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide
• 1252491-46-5
• N-(1-cyanocycloheptyl)-2-(3,6-dimethyl-4-oxoquinazolin-2-yl)sulfanylacetamide

• Inchi： 1S/C20H24N4O2S/c1-14-7-8-16-15(11-14)18(26)24(2)19(22-16)27-12-17(25)23-20(13-21)9-5-3-4-6-10-20/h7-8,11H,3-6,9-10,12H2,1-2H3,(H,23,25)
• InChI Key： KCYKZBMDXFPMRT-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(C)=CC=2C(N1C)=O)CC(NC1(C#N)CCCCCC1)=O

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Additional information on N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide

Recent Advances in the Study of N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide (CAS: 1252491-46-5)

The compound N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide (CAS: 1252491-46-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinazolinone scaffold and cyanocycloheptyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. Researchers have employed molecular docking studies and X-ray crystallography to map the binding interactions, revealing a high affinity for the ATP-binding sites of these kinases. These findings provide a structural basis for further optimization of the compound's selectivity and potency.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have demonstrated the compound's ability to modulate cellular processes such as apoptosis and autophagy. For instance, in a series of experiments using cancer cell lines, the compound was shown to induce apoptosis via the intrinsic mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These results highlight its potential as a lead compound for the development of novel anticancer agents.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early data indicate that it possesses favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions remain to be addressed in subsequent optimization efforts.

Another noteworthy aspect of recent research is the exploration of the compound's therapeutic potential beyond oncology. Preliminary studies have suggested its efficacy in models of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. These findings open up new avenues for repurposing the compound and expanding its clinical applications.

In conclusion, the growing body of research on N-(1-cyanocycloheptyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide (CAS: 1252491-46-5) underscores its versatility and promise as a therapeutic agent. Continued efforts to elucidate its mechanisms, optimize its properties, and validate its efficacy in diverse disease models will be critical for advancing this compound toward clinical development. The insights gained from these studies may also inform the design of related analogs with improved pharmacological profiles.